![molecular formula C19H20N4O2 B2593387 N-benzyl-3-((4-cyanopyridin-2-yl)oxy)piperidine-1-carboxamide CAS No. 2034560-35-3](/img/structure/B2593387.png)
N-benzyl-3-((4-cyanopyridin-2-yl)oxy)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Molecular Structure Analysis
The molecular structure of “N-benzyl-3-((4-cyanopyridin-2-yl)oxy)piperidine-1-carboxamide” contributes to its diverse applications in scientific research. It exhibits promising potential in drug discovery and development due to its unique structural properties and interactions with biological targets.Chemical Reactions Analysis
Piperidine derivatives have been the subject of extensive research due to their significant role in the pharmaceutical industry . The benzyl-piperidine group is often a necessary part for the successful inhibition of cholinesterase receptors .Scientific Research Applications
Repellent Efficacy in Vector Control
Piperidine derivatives have been evaluated for their repellent efficacy against disease vectors. For example, a study assessed the effectiveness of a piperidine compound, AI3-37220, compared to N,N-diethyl-3-methyl-benzamide (deet) against Aedes communis and Simulium venustum, demonstrating its superior protection over extended periods (Debboun et al., 2000).
Pharmacokinetics and Metabolism
The disposition and metabolism of novel piperidine derivatives, such as SB-649868, an orexin 1 and 2 receptor antagonist, have been studied in humans. These studies provide insights into the metabolic pathways, elimination, and potential therapeutic applications of such compounds (Renzulli et al., 2011).
Diagnostic Imaging
Benzamide derivatives have been explored for diagnostic imaging purposes, such as in sigma receptor scintigraphy for identifying primary breast cancer, highlighting the potential of benzamides in medical imaging applications (Caveliers et al., 2002).
Properties
IUPAC Name |
N-benzyl-3-(4-cyanopyridin-2-yl)oxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2/c20-12-16-8-9-21-18(11-16)25-17-7-4-10-23(14-17)19(24)22-13-15-5-2-1-3-6-15/h1-3,5-6,8-9,11,17H,4,7,10,13-14H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIXRWIMXLNCFRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)NCC2=CC=CC=C2)OC3=NC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.